Organic-soluble fluorescent Au8 clusters generated from heterophase ligand-exchange induced etching of gold nanoparticles and their electrochemiluminescence†

Chemical Communications Pub Date: 2012-02-01 DOI: 10.1039/C2CC17155D

Abstract

A unique heterophase ligand exchange induced etching process was used to transform gold nanoparticles into organic-soluble fluorescent gold clusters which were assigned to Au8 by optical spectroscopy and MALDI-TOF mass spectrometry. Both the annihilation electrochemiluminescence of fluorescent Au8 clusters in organic solution and the coreactant electrochemiluminescence of Au8 cluster film in aqueous solution were studied.

Graphical abstract: Organic-soluble fluorescent Au8 clusters generated from heterophase ligand-exchange induced etching of gold nanoparticles and their electrochemiluminescence
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